3-fluoro-N-(2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-methoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-fluoro-N-(2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-methoxybenzamide is a useful research compound. Its molecular formula is C22H19FN2O4 and its molecular weight is 394.402. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Imaging the Sigma2 Receptor Status of Solid Tumors
Fluorine-containing benzamide analogs, including compounds related to 3-fluoro-N-(2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-methoxybenzamide, have been synthesized and evaluated as potential ligands for positron emission tomography (PET) imaging of the sigma2 receptor status in solid tumors. These compounds showed promising results in biodistribution studies, indicating their potential for imaging sigma2 receptor status, which is relevant in the context of cancer research and diagnostics (Tu et al., 2007).
Investigating Human Metabolites and Transporter-Mediated Excretion
Research on compounds structurally similar to this compound includes studying their metabolites and the mechanisms of renal and hepatic excretion. This insight is crucial for understanding how such compounds are processed in the body, which could impact their development for therapeutic uses (Umehara et al., 2009).
Breast Cancer Imaging
Similar fluorine-containing benzamide analogs have been developed for imaging the proliferative status of breast tumors using PET. These compounds, due to their high tumor uptake and suitable tumor/background ratios, have shown potential as radiotracers for assessing breast cancer (Tu et al., 2005).
Bioreductive Pro-drug Systems
Compounds with the furan-2-carbonyl moiety, as seen in the chemical structure of interest, have been explored for their potential as bioreductive pro-drug systems. Such systems are designed to selectively release therapeutic drugs in hypoxic solid tumors, demonstrating a novel approach to targeted cancer therapy (Berry et al., 1997).
Anti-tumor Activity
New derivatives, including those with pyran or furan-tetrahydroquinoline structures similar to the compound , have been synthesized and evaluated for their in vitro anti-tumor activities. Such studies contribute to the identification of potential new therapeutic agents (Li, 2013).
Properties
IUPAC Name |
3-fluoro-N-[2-(furan-2-carbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]-4-methoxybenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19FN2O4/c1-28-19-7-5-15(12-18(19)23)21(26)24-17-6-4-14-8-9-25(13-16(14)11-17)22(27)20-3-2-10-29-20/h2-7,10-12H,8-9,13H2,1H3,(H,24,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGCBHGZEJWSOGZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NC2=CC3=C(CCN(C3)C(=O)C4=CC=CO4)C=C2)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19FN2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.